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Compound of Interest

Compound Name: Salbutamol-d9 (acetate)

Cat. No.: B15088746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,

availability, and technical specifications of Salbutamol-d9 (acetate), a deuterated analog of

Salbutamol. This stable isotope-labeled compound is primarily utilized as an internal standard

in quantitative analyses, such as chromatography-mass spectrometry (GC-MS or LC-MS), to

ensure the accuracy and precision of Salbutamol detection in various biological matrices.[1]

Commercial Availability
Salbutamol-d9 (acetate), also known by its synonym Albuterol-d9 (acetate)[2][3], is available

from several reputable suppliers of research chemicals and analytical standards. The

compound is typically supplied as a neat solid or in a solution at a specified concentration.

Availability and pricing can be obtained directly from the suppliers' websites or by contacting

their sales departments.
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Supplier Product Name
Catalog/Produ
ct Number

CAS Number
Additional
Information

MedChemExpres

s

Salbutamol-d9

acetate
HY-B1037S3 1781417-68-2

Offered for

research use

only.[2][4]

WITEGA

Laboratorien

Salbutamol-D9

acetate
BA044 1781417-68-2

Also referred to

as Albuterol-D9

acetate.[3]

Cayman

Chemical
Salbutamol-d9 (±) 1173021-73-2

Intended for use

as an internal

standard for

quantification by

GC- or LC-MS.

[1]

Sigma-Aldrich

(MilliporeSigma)

Salbutamol-(tert-

butyl-d9) acetate
32143 1173021-73-2

Part of the

VETRANAL®

analytical

standard product

line.

Simson Pharma

Limited

Salbutamol-D9

(Albuterol D9)

Acetate

- 1781417-68-2

Accompanied by

a Certificate of

Analysis.

Technical Data
The following table summarizes the key technical specifications for Salbutamol-d9 (acetate)
as reported by various suppliers. Researchers should always refer to the supplier-specific

Certificate of Analysis for the most accurate and lot-specific data.
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Property Value Source

Chemical Name

2-(tert-Butyl-D9-amino)-1-(4-

hydroxy-3-hydroxy-

methylphenyl)ethanol acetate

WITEGA Laboratorien[3]

Synonyms

(±)-Albuterol-d9, (±)-

Salbutamol-d9, DL-

Salbutamol-d9

Cayman Chemical[1]

Molecular Formula C₁₃D₉H₁₂NO₃ · C₂H₄O₂ Sigma-Aldrich

Molecular Weight 308.42 g/mol Sigma-Aldrich

Purity ≥99% deuterated forms (d₁-d₉) Cayman Chemical[1]

Solubility
Methanol: Slightly Soluble,

Water: Slightly Soluble
Cayman Chemical[1]

Experimental Protocols and Applications
Salbutamol-d9 (acetate) is an essential tool for pharmacokinetic studies, therapeutic drug

monitoring, and forensic toxicology. Its primary application is as an internal standard in

bioanalytical methods to compensate for variability in sample preparation and instrument

response.

General Workflow for Quantification of Salbutamol using
Salbutamol-d9 (acetate) as an Internal Standard
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Matrix (e.g., Plasma, Urine)

Spike with Salbutamol-d9 (acetate) Internal Standard

Protein Precipitation / Liquid-Liquid Extraction / Solid-Phase Extraction

Evaporation and Reconstitution

Chromatographic Separation (e.g., C18 column)

Mass Spectrometric Detection (MRM mode)

Monitor Transitions for Salbutamol and Salbutamol-d9

Calculate Peak Area Ratios (Analyte/IS)

Quantify against Calibration Curve

Click to download full resolution via product page

Caption: General workflow for the quantification of Salbutamol.
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Salbutamol Signaling Pathway
Salbutamol is a short-acting β2-adrenergic receptor agonist.[2] Its mechanism of action

involves the activation of the β2-adrenergic receptor, which can influence downstream signaling

pathways such as the ERK/EMT pathway, implicated in tumorigenesis in certain cancer cells.[2]

Salbutamol β2-Adrenergic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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